Cas no 2625-37-8 (Heptane, 4-nitro-)

Heptane, 4-nitro- structure
Heptane, 4-nitro- structure
Product Name:Heptane, 4-nitro-
CAS No:2625-37-8
MF:C7H15NO2
MW:145.199502229691
CID:289995
PubChem ID:220642
Update Time:2025-04-19

Heptane, 4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 4-nitro-
    • 4-nitroheptane
    • 4-Heptyl nitrate
    • 4-Nitroheptan
    • 4-Nitro-heptan
    • 4-nitro-heptane
    • AC1L5940
    • AC1Q1WP2
    • AR-1G3977
    • CTK1A7617
    • NSC3652
    • SCHEMBL1170239
    • NSC 3652
    • 2625-37-8
    • NSC-3652
    • DTXSID10277706
    • Inchi: 1S/C7H15NO2/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3
    • InChI Key: VLLMCHZIPCTRHD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(CCC)CCC)=O

Computed Properties

  • Exact Mass: 145.11035
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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